Cas no 652989-77-0 (L-Prolinamide, 1-formyl-L-prolyl-)

• Product Name: L-Prolinamide, 1-formyl-L-prolyl-
• CAS No: 652989-77-0
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 401020
• PubChem ID: 71376209
• Update Time: 2025-04-19

L-Prolinamide, 1-formyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Prolinamide, 1-formyl-L-prolyl-
• (2S)-1-[(2S)-1-formylpyrrolidine-2-carbonyl]pyrrolidine-2-carboxamide
• DTXSID50798920
• 652989-77-0
• 1-Formyl-L-prolyl-L-prolinamide

• Inchi： 1S/C11H17N3O3/c12-10(16)8-3-2-6-14(8)11(17)9-4-1-5-13(9)7-15/h7-9H,1-6H2,(H2,12,16)/t8-,9-/m0/s1
• InChI Key： MGEMMJCAEUNTLU-IUCAKERBSA-N
• SMILES： O=C([C@@H]1CCCN1C=O)N1CCC[C@H]1C(N)=O

Computed Properties

• Exact Mass: 239.12711
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 83.71